Cas no 1417988-85-2 (N,N'-1,2-Ethanediylbisoxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)bisacetamide)

• Product Name: N,N'-1,2-Ethanediylbisoxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)bisacetamide
• CAS No: 1417988-85-2
• MF: C₁₈H₂₀N₁₀O₆
• MW: 472.414801597595
• CID: 5576370
• Update Time: 2025-06-20

N,N'-1,2-Ethanediylbisoxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)bisacetamide Chemical and Physical Properties

Names and Identifiers

• N,N''-[1,2-Ethanediylbis[oxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)]]bisacetamide
• Acetamide, N,N'-[1,2-ethanediylbis[oxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)]]bis-
• -[1,2-Ethanediylbis[oxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)]]bisacetamide
• N,N''-(9,9''-((Ethane-1,2-diylbis(oxy))bis(methylene))bis(6-oxo-6,9-dihydro-1H-purine-9,2-diyl))diacetamide
• N,N'-1,2-Ethanediylbisoxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)bisacetamide

• Inchi： 1S/C18H20N10O6/c1-9(29)21-17-23-13-11(15(31)25-17)19-5-27(13)7-33-3-4-34-8-28-6-20-12-14(28)24-18(22-10(2)30)26-16(12)32/h5-6H,3-4,7-8H2,1-2H3,(H2,21,23,25,29,31)(H2,22,24,26,30,32)
• InChI Key： LWEOEZYJXDPGTN-UHFFFAOYSA-N
• SMILES： C(OCN1C2=C(N=C1)C(=O)NC(NC(=O)C)=N2)COCN1C2=C(N=C1)C(=O)NC(NC(=O)C)=N2

Experimental Properties

• Melting Point: >280°C (dec.)
• Solubility: Aqueous Base (Slightly), DMSO (Very Slightly, Heated)

N,N'-1,2-Ethanediylbisoxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)bisacetamide Security Information

• Storage Condition：-20°C Freezer, Under inert atmosphere

Additional information on N,N'-1,2-Ethanediylbisoxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)bisacetamide

Introduction to N,N'-1,2-Ethanediylbisoxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)bisacetamide (CAS No. 1417988-85-2)

N,N'-1,2-Ethanediylbisoxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)bisacetamide (CAS No. 1417988-85-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit structural similarity to nucleoside analogs, which are widely studied for their therapeutic applications in various diseases.

The molecular structure of N,N'-1,2-Ethanediylbisoxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)bisacetamide features a central 1,2-ethanediylbisoxymethylene bridge connecting two acetamide groups. This core structure is further linked to a 1,6-dihydro-6-oxo-9H-purine moiety, which is a derivative of purine, one of the fundamental building blocks of nucleic acids. The presence of multiple functional groups, including amide and oxymethylene functionalities, makes this compound a versatile scaffold for chemical modifications and derivatization.

Recent research in the field of medicinal chemistry has highlighted the importance of nucleoside analogs in the development of antiviral and anticancer agents. The structural motif of N,N'-1,2-Ethanediylbisoxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)bisacetamide suggests potential interactions with biological targets such as enzymes and receptors involved in cellular metabolism and signal transduction. This has prompted investigations into its pharmacological properties and mechanisms of action.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, division, and death. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. Studies have shown that compounds with purine-like structures can interfere with kinase signaling pathways by competing with natural substrates or by inhibiting the activity of specific kinases. The N,N'-1,2-Ethanediylbisoxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)bisacetamide structure may offer a unique scaffold for developing selective kinase inhibitors with improved efficacy and reduced side effects.

In addition to its potential as a kinase inhibitor, N,N'-1,2-Ethanediylbisoxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)bisacetamide has also been explored for its antimicrobial properties. Antibiotic resistance is a growing concern worldwide, necessitating the development of novel antimicrobial agents. The unique chemical structure of this compound suggests that it may be able to disrupt bacterial cell wall synthesis or interfere with other essential bacterial processes. Preliminary studies have shown promising results in vitro against certain bacterial strains, indicating its potential as a lead compound for further development.

The synthesis of N,N'-1,2-Ethanediylbisoxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)bisacetamide presents several challenges due to its complex structure. However， advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as multi-step organic synthesis combined with modern catalytic methods have enabled chemists to access these complex structures in good yields. Additionally， computational chemistry tools have been instrumental in predicting the structural and functional properties of this compound before experimental synthesis.

One of the key advantages of working with N,N'-1,2-Ethanediylbisoxymethylene(1,6-dihydro-6-oxo-9H-purine-9,2-diyl)bisacetamide is its flexibility as a pharmacophore. The presence of multiple functional groups allows for diverse chemical modifications that can fine-tune its biological activity. For instance， replacing one of the acetamide groups with another nucleoside-derived moiety could lead to new derivatives with enhanced potency or selectivity against specific targets. This modular approach to drug design is highly valuable in modern medicinal chemistry and has been successfully applied to other complex molecules.

The role of computational modeling in understanding the interactions between N,N'-1,2-Ethanediylbisoxymethylene(1,6-dihydro-6-oxyo-H-purine-o,-diyl)bisacetamide and biological targets cannot be overstated. Molecular docking studies have been used extensively to predict how this compound might bind to enzymes such as kinases or receptors. These studies provide valuable insights into the binding mode and affinity of the compound towards its target proteins., which can guide further optimization efforts.

Furthermore，the development of high-throughput screening (HTS) platforms has facilitated rapid testing of large libraries of compounds for biological activity. This approach has been instrumental in identifying hits such as N,N'-1z,-zEthanediylbisoxyrnethylenz(z,z-Dihydro-z-oxoz-H-purinr-z,z-Diy/z)-Bisacetarnidr, which can then be optimized through iterative rounds o synthesis and testing., HTS has significantly accelerated the drug discovery process by allowing researchers to screen thousands o compounds in a short period.

The future prospects for N,N'-l,-zEthanediylbisoxyrnethylenr(z,z-Dihydro-z-oxoz-H-purinr-z,z-Diy/z)-Bisacetarnidr are promising given its unique structural features and potential biological activities., Further research is needed to fully elucidate its mechanism o action and evaluate its therapeutic potential., Collaborative efforts between synthetic chemists., biologists., and pharmacologists will be essential in translating these findings into clinical applications.